1-Bromo-2-fluoro-3-methanesulfonylbenzene
Overview
Description
1-Bromo-2-fluoro-3-methanesulfonylbenzene, also known as this compound and abbreviated as 1-Br-2-F-3-MSB, is an organic compound with a wide range of applications in organic synthesis and chemical research. It is a colorless, crystalline solid with a molecular formula of C7H6BrFOS. It is a member of the class of compounds known as benzenesulfonates and is used as a starting material in the synthesis of a variety of organic compounds. This compound has been studied extensively in recent years and has been found to have a number of applications in scientific research.
Scientific Research Applications
Synthesis of Fluorinated Compounds
1-Bromo-2-fluoro-3-methanesulfonylbenzene serves as a key intermediate in the synthesis of various fluorinated organic compounds. For example, it has been utilized in the palladium-catalyzed monofluoromethylation of substituted 2-bromo-1,3-dienes, producing monofluoromethylated allenes, which are valuable isosteres of biologically relevant allenic alcohols (Ogasawara et al., 2009). Additionally, this compound has been involved in the Friedel–Crafts-type alkylation, leading to the synthesis of thioesters, benzophenones, and naturally occurring xanthone derivatives (Kuhakarn et al., 2011).
Radiochemistry and Imaging Agents
In the field of radiochemistry, this compound has been employed in the development of imaging agents, such as N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT), which is synthesized through a two-step reaction sequence starting with 1-bromo-3-(nitrobenzene-4-sulfonyloxy)-propane followed by fluorination with fluorine-18 (Klok et al., 2006).
Click Chemistry and Regioselective Synthesis
This compound derivatives have been explored as reagents in click chemistry and regioselective synthesis approaches. For instance, 1-Bromoethene-1-sulfonyl fluoride (1-Br-ESF) has shown potential as a tris-electrophile and a sulfur(vi) fluoride exchange (SuFEx) clickable material for the regioselective synthesis of 5-sulfonylfluoro isoxazoles (Leng & Qin, 2018). Similarly, the stereoselective construction of enaminyl sulfonyl fluorides has been accomplished, with some derivatives showing improved antimicrobial activity (Leng et al., 2020).
Catalysis and Organic Synthesis
The compound has found use in various catalysis and organic synthesis applications, such as the organocatalytic, enantioselective addition to α,β-unsaturated aldehydes, providing a route to fluorinated derivatives with excellent enantioselectivities (Kamlar et al., 2010). Moreover, the enantioselective addition of fluorocarbon nucleophiles has been demonstrated, enabling access to optically active fluorine derivatives (Ullah et al., 2009).
Mechanism of Action
properties
IUPAC Name |
1-bromo-2-fluoro-3-methylsulfonylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrFO2S/c1-12(10,11)6-4-2-3-5(8)7(6)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFSPHSKMPOPCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C(=CC=C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrFO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1541305-10-5 |
Source
|
| Record name | 1-bromo-2-fluoro-3-methanesulfonylbenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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